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Compound of Interest

Compound Name: Tris(2-ethylhexyl)amine

Cat. No.: B109123

An In-depth Technical Guide to Tris(2-ethylhexyl)amine: Structure, Properties, and
Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of Tris(2-ethylhexyl)amine (TEHA),
a tertiary amine with significant industrial and research applications. Designed for chemists,
researchers, and professionals in drug development, this document delves into the core
chemical properties, molecular structure, synthesis, and practical applications of TEHA,
grounding all claims in authoritative data.

Core Identity and Molecular Structure

Tris(2-ethylhexyl)amine, identified by CAS Number 1860-26-0, is a symmetrically substituted
tertiary amine.[1][2] Its molecular identity is defined by a central nitrogen atom bonded to three
2-ethylhexyl groups. This specific branching and large alkyl structure are fundamental to its
physical properties and chemical reactivity.

Molecular Formula: C24Hs1N[1][2][3]

Molecular Weight: Approximately 353.67 g/mol [1][3]

IUPAC Name: 2-ethyl-N,N-bis(2-ethylhexyl)hexan-1-amine[1]

Synonyms: TEHA, Tri(2-ethylhexyl)amine, 1-Hexanamine, 2-ethyl-N,N-bis(2-ethylhexyl)-[1][4]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b109123?utm_src=pdf-interest
https://www.benchchem.com/product/b109123?utm_src=pdf-body
https://www.benchchem.com/product/b109123?utm_src=pdf-body
https://www.benchchem.com/product/b109123?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tri_2-ethylhexyl_amine
https://www.chembk.com/en/chem/tris(2-ethylhexyl)amine
https://pubchem.ncbi.nlm.nih.gov/compound/Tri_2-ethylhexyl_amine
https://www.chembk.com/en/chem/tris(2-ethylhexyl)amine
https://www.lyzhongdachem.com/product/tri-2-ethyihexylamine-cas1860-26-0/
https://pubchem.ncbi.nlm.nih.gov/compound/Tri_2-ethylhexyl_amine
https://www.lyzhongdachem.com/product/tri-2-ethyihexylamine-cas1860-26-0/
https://pubchem.ncbi.nlm.nih.gov/compound/Tri_2-ethylhexyl_amine
https://pubchem.ncbi.nlm.nih.gov/compound/Tri_2-ethylhexyl_amine
https://cymitquimica.com/cas/1860-26-0/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The three bulky, hydrophobic 2-ethylhexyl chains create significant steric hindrance around the
nitrogen atom's lone pair of electrons. This steric crowding is a dominant factor in its chemical
behavior, influencing its basicity and nucleophilicity. Unlike less hindered amines, the nitrogen's
lone pair is sterically shielded, making it a weak base but an effective phase-transfer agent and
metal extractant.[3][4]

Caption: 2D representation of Tris(2-ethylhexyl)amine.

Physicochemical Properties

TEHA is a viscous, high-boiling-point liquid with low water solubility, characteristics dictated by
its large, nonpolar alkyl groups.[3][4] These properties are summarized below.

Property Value Source(s)

Clear, viscous liquid, colorless
Appearance _ [1][2][3]
to light yellow

Density ~0.817 g/mL at 20 °C [2]

- , 334.8 °C at 1,013 hPa; 120-
Boiling Point [21[5]
125 °C at 0.1 Torr

Melting Point -93.99 °C [5]

Flash Point 109 °C to 163 °C (closed cup) [2][5]
0.001 Pa at 20 °C; 0.00006

Vapor Pressure [2][5]
hPa at 50 °C

Refractive Index n20/D ~1.451 [2]

- <0.2 g/L at 20 °C (practically

Water Solubility ) [2]
insoluble)

LogP 10.13 at 25 °C [2]

pKa 9.32 £ 0.50 (Predicted) [2]

Synthesis and Manufacturing
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The industrial synthesis of TEHA is typically achieved via the direct alkylation of ammonia with
a 2-ethylhexyl halide, such as 2-ethylhexyl chloride. The causality behind this choice is the high
reactivity of the halide and the availability of the starting materials.

Reactants: Base Addition
Ammonia (NH3) (e.g., NaOH)
2-Ethylhexyl Halide (R X) To neutralize HX byproduct

eactlon Vessel
(Heated Reflux)

Alkylation Reaction:
NHs + 3 R-X —» R3N + 3 HX

Purification Steps
(Washing, Distillation)

Final Product:
Tris(2-ethylhexyl)amine
(Dried & Packaged)

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of TEHA.
Experimental Protocol: Generalized Synthesis
This protocol is a self-validating system designed to ensure complete reaction and high purity.

e Reactor Setup: Charge a suitable reactor with ammonia and an excess of 2-ethylhexyl
halide. The excess halide is crucial as it drives the reaction towards complete substitution,
ensuring the formation of the tertiary amine over primary or secondary amines.[3]
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Base Addition: Introduce a base, such as sodium hydroxide (NaOH), to the reactor. This step
is critical to neutralize the hydrogen halide (HX) byproduct formed during alkylation,
preventing the formation of amine salts and allowing the reaction to proceed to completion.

[3]

Reaction Conditions: Heat the mixture under reflux. The elevated temperature provides the
necessary activation energy for the nucleophilic substitution reaction.

Work-up and Purification: After the reaction is complete, cool the mixture. Wash the organic
layer with water to remove any remaining salts and base.

Isolation: Purify the crude TEHA by vacuum distillation to separate it from unreacted starting
materials and byproducts.

Drying and Storage: Dry the purified product to remove residual moisture and store it in a
closed container in a cool, well-ventilated area to ensure stability.[3][6]

Key Applications in Research and Industry

TEHA's unique structure makes it valuable in several fields. Its high hydrophobicity and the
sterically hindered nitrogen are key to its function.

e Solvent Extraction in Hydrometallurgy: TEHA is a cornerstone extractant for separating
metals.[3][4] It is particularly effective for recovering rare earth elements, uranium, and
vanadium from acidic solutions.[3][7] The mechanism involves the formation of an amine salt
in the organic phase, which then exchanges its anion for a metal-containing anionic complex
from the aqueous phase.[7] Its selectivity for heavy rare earths over light rare earths gives it
a unique advantage in these separation processes.[7]

Chemical Synthesis Intermediate: TEHA serves as a precursor in the synthesis of quaternary
ammonium compounds. These "quats" have widespread use as surfactants, corrosion
inhibitors, and phase-transfer catalysts.[3]

Catalysis: It finds use as a potential catalyst in organic reactions, such as in the production of
polyurethane foam.[3]
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o Powder Coatings: A primary industrial use for TEHA is in the manufacturing of additives for
powder coatings, where it can function as a tribo additive.[1][3]

Aqueous Phase (Acidic) Organic Phase

H+ Protonation TEHA Salt Anion Exchange =(TEHA-MetaI Complex
. TEHA (RsN) [RsNH]*A- (_ [RsNHJ*[MXn]-

Metal Anionic Complex
[MXn]~

Click to download full resolution via product page
Caption: lon exchange mechanism of TEHA in solvent extraction.

Spectroscopic and Analytical Characterization

Characterization of TEHA is routinely performed using standard spectroscopic techniques. Due
to its structure, it lacks certain features common to other amines, which is a key identifying trait.
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Technique Key Observations and Interpretations

The most significant feature is the absence of N-
R Spect H stretching absorptions between 3300-3500
ectrosco
P i cm~1, This immediately confirms its identity as a

tertiary amine.[1][9]

The spectrum is complex due to the overlapping
signals of the numerous aliphatic protons. Key

1H NMR signals include broad multiplets for the CHz and
CH groups and triplets for the terminal CHs
groups.[10]

Carbons bonded directly to the nitrogen atom
13C NMR are deshielded and appear downfield compared

to other alkyl carbons.[1][9]

TEHA follows the nitrogen rule, exhibiting an
odd-numbered molecular ion peak. It undergoes
Mass Spectrometry characteristic a-cleavage, where the C-C bond
nearest the nitrogen breaks, leading to
resonance-stabilized fragment ions. The top

peak is often observed at m/z 254.[1][9]

Direct analysis by HPLC with UV detection is
difficult as TEHA lacks a chromophore.[11] More
_ effective detection methods include Charged
HPLC Analysis ] ) ]
Aerosol Detection (CAD), Evaporative Light
Scattering (ELSD), or Mass Spectrometry (MS).

[11]

Safety, Toxicology, and Handling

TEHA presents significant health hazards and requires careful handling with appropriate
personal protective equipment (PPE).[6]

GHS Hazard Classification:
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Reproductive Toxicity (Repr. 1B/2): H360F (May damage fertility), H361 (Suspected of
damaging fertility or the unborn child).[1][12]

Specific Target Organ Toxicity, Repeated Exposure (STOT RE 2): H373 (May cause damage
to organs through prolonged or repeated exposure).[1][12]

Irritation: It is considered irritating to the skin, eyes, and respiratory system.[2][6]

Aquatic Hazard: Very toxic to aquatic life, potentially with long-lasting effects.[2]
Toxicological Data:

e LD50 Oral (Rat): > 8,170 mg/kg[5]

e Occupational Exposure: Considered a secondary occupational hepatotoxin.[1]

Handling and PPE:

Engineering Controls: Use only in a well-ventilated area or under a chemical fume hood.

» Personal Protective Equipment: Wear protective gloves, safety goggles or face shield, and
appropriate lab clothing.[6][12]

» First Aid: In case of contact, wash the affected area with plenty of soap and water. If inhaled,
move to fresh air. In case of eye contact, rinse cautiously with water for several minutes.
Seek medical attention if symptoms persist.[5][6]

o Storage: Store locked up in a tightly closed container in a cool, dry, and well-ventilated place.
[61[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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